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Compound of Interest

Compound Name: 3-Chlorocinnamic acid

Cat. No.: B167705

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive handling and safety protocols for 3-
Chlorocinnamic acid, a compound utilized in various research and development applications,
including as an intermediate in the synthesis of pharmaceuticals and other bioactive molecules.
[1] Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining
experimental integrity.

Section 1: Chemical and Physical Properties

3-Chlorocinnamic acid is a white to off-white crystalline solid.[2] Its properties are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula CoH7CIO2 [31141[5]
Molecular Weight 182.60 g/mol [4115][6]

CAS Number 1866-38-2 [3][5]

Melting Point 163-166 °C [1]

Boiling Point 326.2 £ 25.0 °C (Predicted) [7]

N Very soluble in water. Soluble
Solubility _ [1][8]
in methanol.[1][8]

Appearance White crystalline powder [11[2]

pKa 4.29 (at 25°C) [7]

Section 2: Safety and Hazard Information

3-Chlorocinnamic acid is classified as an irritant, causing skin, eye, and respiratory tract
irritation.[8][9] The toxicological properties of this substance have not been fully investigated.[3]

H | Identificati | Classificati

GHS . Hazard
Hazard Class . Signal Word Reference(s)
Classification Statement(s)

) o ) H315: Causes
Skin Irritation Category 2 Warning o [8][10]
skin irritation

H319: Causes

Eye Irritation Category 2 Warning serious eye [8][10]
irritation
Specific Target
o Category 3 H335: May
Organ Toxicity ) ] ]
(Sing! (Respiratory tract  Warning cause respiratory  [9]
ingle
g irritation) irritation
Exposure)
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Toxicological Data

Quantitative toxicological data for 3-Chlorocinnamic acid is limited. For the related compound,
p-Chlorocinnamic acid, the following data is available and may be considered for risk
assessment purposes, though it should be interpreted with caution.

. Reference(s
Compound  Test Species Route Value )
p_
Chlorocinnam  LD50 Mouse Oral 1.622 mg/kg [10]
ic acid

Note: No Permissible Exposure Limits (PELS) or Threshold Limit Values (TLVs) have been
established for 3-Chlorocinnamic acid.[8][11]

Section 3: Handling and Storage Protocols
Personal Protective Equipment (PPE)

A comprehensive personal protective equipment ensemble is mandatory when handling 3-
Chlorocinnamic acid.
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PPE Component

Specification

Rationale Reference(s)

Gloves

Double-gloving with
powder-free nitrile
gloves is
recommended.

Provides a robust

barrier against dermal
absorption. Double- 1]
gloving minimizes risk

if the outer glove is

breached.

Gown/Lab Coat

Disposable, solid-
front, back-closing
gown made of a low-
permeability fabric
with long sleeves and

tight-fitting cuffs.

Protects the body and
personal clothing from  [1]

contamination.

Eye & Face Protection

Safety goggles or a
full-face shield should

be worn.

Protects the eyes and
face from splashes or ]

airborne particles of

the compound.

Respiratory Protection

For handling powder
or in situations with a
high risk of
aerosolization, a
minimum of an N100,
R100, or P100
disposable filtering
facepiece respirator is
advised. A powered
air-purifying respirator
(PAPR) may be
necessary for higher-

risk situations.

Prevents inhalation of

[1]

the compound.

Engineering Controls

All work with 3-Chlorocinnamic acid should be carried out in a designated area, such as a

chemical fume hood, to prevent inhalation of dust or fumes.[1] Ensure the fume hood has
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sufficient airflow and is functioning correctly. A safety shower and eye wash station should be
readily accessible.[8]

Storage

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances such as oxidizing agents.[1][8] The recommended storage temperature is between
2-30°C.[4]

Section 4: Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Protocol

Reference(s)

Inhalation

Remove from exposure to
fresh air immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

[1]

Skin Contact

Get medical aid. Flush skin
with plenty of soap and water
for at least 15 minutes while
removing contaminated
clothing and shoes. Wash

clothing before reuse.

[1]

Eye Contact

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Get medical

aid.

[1]

Ingestion

Never give anything by mouth
to an unconscious person. Get
medical aid. Do NOT induce
vomiting. If conscious and
alert, rinse mouth and drink 2-4

cupfuls of milk or water.

[1]

Fire-Fighting Measures

In case of fire, use water spray, dry chemical, carbon dioxide, or appropriate foam.[1] Wear a

self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or

equivalent), and full protective gear.[1] During a fire, irritating and highly toxic gases may be

generated by thermal decomposition or combustion.[1]

Accidental Release Measures
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Vacuum or sweep up material and place it into a suitable disposal container.[1] Clean up spills
immediately, using the appropriate protective equipment. Avoid generating dusty conditions and
provide ventilation.[1]
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Emergency Response Workflow

Accidental Spill/Exposure

Assess Situation
(e.g., spill size, exposure type)

LN

Evacuate Immediate Area
(if necessary)

Don Appropriate PPE

Spill Re: Ponse Personnel Exposure
Y
Contain Spill Skin Contact: Eye Contact: Inhalation: Ingestion:
p Flush with water for 15 min Flush with water for 15 min Move to fresh air Rinse mouth, drink water
Clean Up Spill

Seek Medical Attention

(absorbent material)

\4
Dispose of Waste
(in labeled container)

Report Incident to Supervisor/EHS
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Dissolve 3-Chlorobenzaldehyde
and Acetophenone in Ethanol

l

Cool Reaction Mixture
in Ice Bath

l

Add NaOH Solution
Dropwise with Stirring

:

Stir at Room Temperature
(Monitor by TLC)

:

Pour into Cold Water

:

Acidify with HCI
to Precipitate Product

:

Collect Solid by
Vacuum Filtration

:

Wash with Cold Water

:

Recrystallize from Ethanol

:

Characterize Product
(NMR, IR, MS)

:
D
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Chlorocinnamic Acid
(e.g., 2-Chloro isomer)

L-Phenylalanine

Phenylalanine
Ammonia-Lyase (PAL)

l

trans-Cinnamic Acid

'

Cinnamate-4-hydroxylase
(C4H)

l

p-Coumaric Acid

Downstream Products
(Lignins, Flavonoids, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.biosynth.com/p/PAA47390/14473-90-6-3-chlorocinnamic-acid
https://m.chemicalbook.com/ProductMSDSDetailCB8361088_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8361088_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/mm/841324
https://www.scbt.com/p/3-chlorocinnamic-acid-1866-38-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propenoic-acid_-3-_3-chlorophenyl
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propenoic-acid_-3-_3-chlorophenyl
https://www.mdpi.com/1420-3049/10/2/481
https://www.tcichemicals.com/BE/en/sds/C0975_EU_6N.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8951032/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8951032/
https://www.fishersci.com/store/msds?partNumber=AC108940250&productDescription=P-CHLOROCINNAMIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-Y0729/4-Chlorocinnamic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b167705#handling-and-safety-precautions-for-3-chlorocinnamic-acid
https://www.benchchem.com/product/b167705#handling-and-safety-precautions-for-3-chlorocinnamic-acid
https://www.benchchem.com/product/b167705#handling-and-safety-precautions-for-3-chlorocinnamic-acid
https://www.benchchem.com/product/b167705#handling-and-safety-precautions-for-3-chlorocinnamic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167705?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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